Cas no 196205-06-8 (4-Methyl-1H-indol-5-amine)

• Product Name: 4-Methyl-1H-indol-5-amine
• CAS No: 196205-06-8
• MF: C₉H₁₀N₂
• MW: 146.189101696014
• MDL: MFCD08704548
• CID: 66494
• PubChem ID: 15434496
• Update Time: 2025-04-18

4-Methyl-1H-indol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-1H-indol-5-amine
• 4-Methyl-5-aminoindole
• 1H-Indol-5-amine,4-methyl
• 5-amino-4-methylindole
• 1H-Indol-5-aMine, 4-Methyl-
• 1H-Indol-5-amine,4-methyl-(9CI)
• 4-methyl-5-amino indole
• 4-methyl-1H-indol-5-ylamine
• 1H-Indol-5-amine,4-methyl-
• LLUMZCODEQVYRF-UHFFFAOYSA-N
• RP21081
• W4170
• A813842
• 205M068
• 196205-06-8
• AMY2001
• FT-0652688
• AKOS006290793
• DS-13880
• CS-0147707
• J-515761
• SCHEMBL724626
• 5-AMINO-4-METHYL-INDOLE
• DTXSID30572740
• 4-methyl-5-amino-1H-indole
• MFCD08704548
• 1,3,5-Triazine-2,4-diamine, 6-(4-methylphenyl)-
• DB-065901

• MDL： MFCD08704548
• Inchi： 1S/C9H10N2/c1-6-7-4-5-11-9(7)3-2-8(6)10/h2-5,11H,10H2,1H3
• InChI Key： LLUMZCODEQVYRF-UHFFFAOYSA-N
• SMILES： N1C=CC2C(C)=C(C=CC1=2)N

Computed Properties

• Exact Mass: 146.08400
• Monoisotopic Mass: 146.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.8
• XLogP3: 1.7

Experimental Properties

• Density: 1.214
• Boiling Point: 352.562 °C at 760 mmHg
• Flash Point: 352.562 °C at 760 mmHg
• Refractive Index: 1.72
• PSA: 41.81000
• LogP: 2.63970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles